Cas no 66882-70-0 (Isothiazole-4,5-dicarboxylic acid)

• Product Name: Isothiazole-4,5-dicarboxylic acid
• CAS No: 66882-70-0
• MF: C₅H₃NO₄S
• MW: 173.146620035172
• MDL: MFCD09965922
• CID: 1026179
• PubChem ID: 11958941
• Update Time: 2025-04-20

Isothiazole-4,5-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Isothiazole-4,5-dicarboxylic acid
• 1,2-Thiazole-4,5-dicarboxylic acid
• AS-6255
• DTXSID00474747
• 66882-70-0
• isothiazole-4,5-dicarboxylicacid
• AKOS006342840
• MFCD09965922
• A914096
• SCHEMBL8986746
• DB-334340

• MDL： MFCD09965922
• Inchi： 1S/C5H3NO4S/c7-4(8)2-1-6-11-3(2)5(9)10/h1H,(H,7,8)(H,9,10)
• InChI Key： OUXPIMUWLUOQEU-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C(=O)O)C=N1

Computed Properties

• Exact Mass: 172.97827875g/mol
• Monoisotopic Mass: 172.97827875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 116Ų

Isothiazole-4,5-dicarboxylic acid Security Information

• Storage Condition：Sealed in dry,2-8°C